Cas no 199588-89-1 (Tert-butyl (2r)-2-aminopent-4-enoate)

• Product Name: Tert-butyl (2r)-2-aminopent-4-enoate
• CAS No: 199588-89-1
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• MDL: MFCD07368799
• CID: 1390856
• PubChem ID: 11105809
• Update Time: 2025-10-31

Tert-butyl (2r)-2-aminopent-4-enoate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl (2r)-2-aminopent-4-enoate
• AG-E-45927
• (R)-2-AMINO-4-PENTENOIC ACID TERT-BUTYL ESTER
• PubChem21782
• CTK4E2820
• KB-02829
• FT-0694534
• R-Allylglycine 1,1-dimethylethyl ester
• (R)-2-Amino-4-pentenoic acid t-butyl ester
• (R)-2-Amino-pent-4-enoic acid tert-butyl ester
• DTXSID30455347
• (R)-tert-Butyl 2-aminopent-4-enoate
• EN300-6505102
• 199588-89-1
• 4-Pentenoic acid, 2-amino-, 1,1-dimethylethyl ester, (2R)-
• FFDXLHHMGNXXAG-SSDOTTSWSA-N
• tert-butyl (R)-aminopent-4-enoate
• AKOS006284076
• AKOS015841400

• MDL： MFCD07368799
• Inchi： 1S/C9H17NO2/c1-5-6-7(10)8(11)12-9(2,3)4/h5,7H,1,6,10H2,2-4H3/t7-/m1/s1
• InChI Key： FFDXLHHMGNXXAG-SSDOTTSWSA-N
• SMILES： O(C([C@@H](CC=C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 0.953
• Boiling Point: 193.547 °C at 760 mmHg
• Flash Point: 64.843 °C
• PSA: 52.32000
• LogP: 1.93180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Tert-butyl (2r)-2-aminopent-4-enoate

Professional Introduction to Tert-butyl (2R)-2-aminopent-4-enoate (CAS No. 199588-89-1)

Tert-butyl (2R)-2-aminopent-4-enoate, with the chemical identifier CAS No. 199588-89-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its specific stereochemistry and functional groups, has garnered attention for its potential applications in drug development and synthetic chemistry. The tert-butyl group and the (2R) configuration contribute to its unique chemical properties, making it a valuable building block for various biochemical pathways and therapeutic agents.

The molecular structure of Tert-butyl (2R)-2-aminopent-4-enoate consists of a pentenoic acid backbone with an amine substituent at the second carbon and a tert-butyl group at the fourth carbon. This arrangement imparts a high degree of stereoselectivity, which is crucial in pharmaceutical applications where the stereochemistry of a molecule can significantly influence its biological activity. The presence of both an amine and a carboxylic acid moiety makes this compound a versatile intermediate in the synthesis of more complex molecules, particularly in the development of protease inhibitors and other enzyme-targeting drugs.

Recent research in the field of chiral chemistry has highlighted the importance of enantiomerically pure compounds in drug design. The (2R) configuration of Tert-butyl (2R)-2-aminopent-4-enoate aligns with this trend, as it offers a precise stereochemical framework for developing enantiomerically enriched drugs. Studies have demonstrated that such compounds can exhibit enhanced selectivity and reduced side effects compared to racemic mixtures. This has spurred interest in the synthesis and application of stereospecific intermediates like Tert-butyl (2R)-2-aminopent-4-enoate in medicinal chemistry.

In addition to its role as a synthetic intermediate, Tert-butyl (2R)-2-aminopent-4-enoate has shown promise in the development of novel therapeutic agents. For instance, its structural motif is reminiscent of natural products that have been identified as potent inhibitors of various biological targets. Researchers are exploring its potential as a lead compound for drugs targeting inflammatory diseases, neurodegenerative disorders, and metabolic syndromes. The tert-butyl group, in particular, has been shown to enhance lipophilicity and improve oral bioavailability, making it an attractive feature for drug candidates.

The synthesis of Tert-butyl (2R)-2-aminopent-4-enoate presents both challenges and opportunities for synthetic chemists. The need for high enantiomeric purity requires sophisticated synthetic methodologies, often involving asymmetric catalysis or chiral auxiliaries. Recent advances in transition metal catalysis have provided new tools for achieving high yields and enantiomeric excesses in the synthesis of such compounds. For example, palladium-catalyzed cross-coupling reactions have been employed to construct complex stereocenters efficiently.

The biological activity of Tert-butyl (2R)-2-aminopent-4-enoate has been studied extensively in vitro and in vivo. Preliminary results suggest that it interacts with specific enzymes and receptors, modulating biological pathways relevant to disease states. Its ability to act as a substrate or inhibitor for key enzymes has made it a candidate for further investigation in drug discovery programs. Additionally, its structural features make it amenable to derivatization, allowing researchers to fine-tune its properties for optimal pharmacological activity.

The pharmaceutical industry is increasingly recognizing the value of specialized intermediates like Tert-butyl (2R)-2-aminopent-4-enoate in accelerating drug development pipelines. Companies are investing in technologies that enable the scalable production of enantiomerically pure compounds, recognizing that such investments can lead to faster time-to-market for novel therapeutics. The demand for high-quality intermediates is expected to grow as more complex drug candidates are developed.

In conclusion, Tert-butyl (2R)-2-aminopent-4-enoate represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications. Its role as a synthetic intermediate and lead compound continues to be explored in academic and industrial research settings. As our understanding of chiral chemistry evolves, compounds like this are likely to play an increasingly important role in the development of next-generation therapeutics.